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Compound of Interest

Compound Name: AR-C155858

Cat. No.: B1667588

Introduction: AR-C155858 is a potent and selective small molecule inhibitor of the
monocarboxylate transporters MCT1 and MCT2.[1][2] It has emerged as a critical tool for
studying the roles of these transporters in cellular metabolism, particularly in the context of
cancer and immunology.[1] This guide provides a comprehensive overview of the chemical
structure, properties, mechanism of action, and key experimental protocols related to AR-
C155858 for researchers and drug development professionals.

Chemical Structure and Properties

AR-C155858 is a thieno[2,3-d]pyrimidine-2,4-dione derivative. Its detailed chemical properties

are summarized below.
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Property Value

6-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-5-
4S)-4-hydroxy-2-isoxazolidinyl]carbonyl]-3-

IUPAC Name [[(4S)-4-hydroxy yll yll
methyl-1-(2-methylpropyl)thieno[2,3-
d]pyrimidine-2,4(1H,3H)-dione

CAS Number 496791-37-8

Molecular Formula C21H27Ns0sS

Molecular Weight 461.53 g/mol

Canonical SMILES

CC1=C(C(=NN1)C)CC2=C(C3=C(S2)N(C(=O)N
(C3=0)C)CC(C)C)C(=0)N4CC(CO4)O

Solubility

Soluble in DMSO (up to 100 mM)

Storage

Store at -20°C

Mechanism of Action

AR-C155858 functions by inhibiting the transport of monocarboxylates, such as lactate and

pyruvate, across the plasma membrane. It exhibits high selectivity for MCT1 and MCT2 over

other isoforms like MCT4. The inhibitory action is potent, with Ki values in the low nanomolar

range.

The binding site for AR-C155858 is located on the intracellular side of the transporter, involving

transmembrane helices 7-10. This means the inhibitor must first enter the cell to exert its effect.

Once bound, it blocks the conformational changes necessary for the transport cycle, effectively

shutting down the influx and efflux of lactate. This disruption of lactate flux can lead to

increased intracellular lactate, reduced glycolysis, and inhibition of cell proliferation, particularly

in cancer cells that rely on aerobic glycolysis (the Warburg effect).
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1. Oocyte Preparation
(cRNA injection: MCT1/2/4 or H20 control)

:

2. Protein Expression
(~72h incubation)

:

3. Pre-incubation
(45 min with AR-C155858)

:

4. Lactate Uptake
(Add L-[**C]lactate for 2.5 min)

:

5. Wash
(Stop uptake with ice-cold buffer)

:

6. Oocyte Lysis

:

7. Scintillation Counting

(Quantify 14C)

:

8. Data Analysis
(Calculate ICso)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667588#ar-c155858-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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